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Compound of Interest

Compound Name: Palmitic acid-13C16

Cat. No.: B1612602 Get Quote

Essential Safety and Handling Guide for Palmitic
Acid-13C16
This guide provides immediate safety, operational, and disposal protocols for the handling of

Palmitic acid-13C16, a stable isotope-labeled fatty acid. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and maintain compound integrity.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Palmitic acid-13C16 is classified as causing serious eye irritation.[1][2][3] Some safety data

sheets also indicate potential for skin and respiratory irritation.[2][4] As a stable isotope-labeled

compound, it is not radioactive, and therefore no radiological precautions are necessary.[5]
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Parameter Value Reference

GHS Hazard Statement
H319: Causes serious eye

irritation
[1][3]

GHS Precautionary

Statements

P264, P280,

P305+P351+P338,

P337+P313

[1]

Storage Temperature Powder: -20°C [1]

Flash Point 206 °C (402.8 °F) - closed cup

Melting Point 61-64 °C

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Palmitic acid-13C16.

Equipment Specification Rationale

Eye Protection
Safety glasses with side

shields or chemical goggles.

To prevent eye contact, which

can cause serious irritation.[1]

[5]

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact.

Gloves should be inspected

before use and hands washed

thoroughly after handling.[5][6]

Body Protection

A full-length laboratory coat,

worn closed with sleeves rolled

down.

To prevent skin contact and

contamination of personal

clothing.[5][7]

Respiratory Protection
A NIOSH-approved N95 dust

mask or equivalent.

To be used when handling the

powdered form, especially if

there is a risk of aerosolization.

II. Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of Palmitic acid-13C16 from receipt to experimental

use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container tightly sealed in a cool, dry, and well-ventilated area at the recommended

temperature of -20°C for the powder form.[1]

Keep away from direct sunlight and sources of ignition.[1]

2. Preparation for Experimental Use:

All handling of the powdered compound should be conducted in a designated area,

preferably within a chemical fume hood or a well-ventilated space, to minimize inhalation and

prevent aerosolization.[5]

When weighing the powder, use a draft-shielded balance or perform the task inside a fume

hood.[5]

Ensure all necessary PPE is worn before handling the compound.

3. Experimental Procedure (General Guidance):

For cell culture labeling, determine the optimal concentration to ensure efficient labeling

without cytotoxicity.[5]

When preparing solutions, add the solid Palmitic acid-13C16 to the solvent slowly to avoid

splashing.

If the experimental protocol involves heating, be aware of the compound's flash point

(206°C) and take appropriate precautions.

4. Post-Experiment Handling:

Decontaminate all surfaces and equipment that have come into contact with the compound

using soap and water or an appropriate laboratory disinfectant.[5]
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Contaminated lab coats should be removed and placed in a designated, labeled bag for

laundering, separate from other clothing.[8]

III. Disposal Plan
Waste containing Palmitic acid-13C16 should be handled in accordance with local, state, and

federal regulations for chemical waste.[5] As it is not radioactive, no special radioactive waste

disposal procedures are required.[5]

Step-by-Step Disposal Procedure:

Segregate Waste: Collect all disposable materials that have come into contact with Palmitic
acid-13C16 (e.g., gloves, pipette tips, vials) in a dedicated, clearly labeled chemical waste

container.

Liquid Waste: Collect any unused solutions or liquid waste containing the compound in a

separate, sealed, and labeled chemical waste container.

Solid Waste: Unused or expired solid Palmitic acid-13C16 should be disposed of in its

original container or a suitable, sealed waste container.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on the final disposal of the chemical waste containers.

IV. Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety protocols in the handling

and disposal workflow for Palmitic acid-13C16.

Caption: Workflow for safe handling and disposal of Palmitic acid-13C16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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